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Compound of Interest

Compound Name: 1-Methylpyrrolidine-d8
CAS No.: 131857-29-9
Cat. No.: B150434
Get Quote
. J

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Methylpyrrolidine-d8 in a laboratory setting. The following
guidelines are designed for researchers, scientists, and professionals in drug development to
ensure safe handling and minimize exposure risks.

Chemical and Physical Properties

1-Methylpyrrolidine-d8 is the deuterated form of 1-Methylpyrrolidine. While specific data for
the deuterated compound is limited, the properties of 1-Methylpyrrolidine provide a close
approximation for safety considerations.
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Property Value

Molecular Formula CsDsHsN

Molecular Weight 93.20 g/mol [1]

Appearance Colorless to light yellow liquid[2]
Boiling Point 80-81 °C

Flash Point -21 °C (-7 °P)[3]

Density 0.819 g/mL at 25 °C

Solubility Fully miscible in water[4]

Hazard Identification and Classification

1-Methylpyrrolidine-d8 is classified as a hazardous substance. The GHS classification for the
non-deuterated analog, 1-Methylpyrrolidine, is as follows:
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] Hazard
Hazard Class Category GHS Code Signal Word
Statement
Highly flammable
Flammable Lo
o H225 Danger liquid and
Liquids
vapor[1][3]
Acute Toxicity, Toxic if
H301 Danger
Oral swallowed
Skin Causes severe
Corrosion/Irritatio  1A/1B H314 Danger skin burns and
n eye damage[1][3]
Acute Toxicity, ) Harmful if
) 4 H332 Warning i
Inhalation inhaled[3]
Serious Eye Causes serious
1 H318 Danger
Damage eye damage[5]
Aquatic Hazard Toxic to aquatic
2 H401 - _
(Acute) life
] Toxic to aquatic
Aquatic Hazard ] ]
2 H411 - life with long

(Chronic)

lasting effects

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory when handling 1-Methylpyrrolidine-d8.
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Protection Type

Minimum Requirement

Eye/Face Protection

Chemical splash goggles and a face shield are
required.[2][6]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile,
neoprene) and chemical-resistant clothing or a
lab coat.[2][6] Ensure gloves are inspected

before use.

Respiratory Protection

Use in a well-ventilated area or under a
chemical fume hood.[2] If exposure limits may
be exceeded, a NIOSH/MSHA approved

respirator is necessary.[2]

Footwear

Closed-toe, chemical-resistant shoes must be

worn.

Handling and Storage Procedures

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[2]

e Ground and bond containers when transferring material to prevent static discharge.[2][6][7]

e Use non-sparking tools.[6][7]

e Avoid contact with skin, eyes, and clothing.[2]

¢ Do not breathe vapors or mist.[2]

o Keep away from heat, sparks, and open flames.[2][6][7]

e Wash thoroughly after handling.[2]

Storage:

o Store in a cool, dry, well-ventilated area away from incompatible substances.[2]
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o Keep containers tightly closed when not in use.[2][6][7]

» Store in a flammables-designated area.[2][7]

o Protect from light.[8]

First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move the victim to fresh air. If not breathing,
give artificial respiration. Seek immediate

medical attention.[2][3]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical
attention.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes. Seek immediate medical
attention.[2][3]

Ingestion

Do NOT induce vomiting. If the victim is
conscious, give a cupful of water. Never give
anything by mouth to an unconscious person.

Seek immediate medical attention.[2]

Spill and Disposal Procedures

Spill Response:

Evacuate the area and remove all sources of ignition.[2]

Ventilate the area.

Wear appropriate PPE as outlined above.

Absorb the spill with an inert material such as vermiculite, sand, or earth.[2]
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e Place the absorbed material into a suitable, labeled container for disposal.[2]

o Clean the spill area thoroughly.

Waste Disposal:

o Dispose of waste in accordance with all applicable federal, state, and local regulations.

e Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[2]

e Do not dispose of down the drain.

Operational Workflow

The following diagram illustrates the standard operating procedure for handling 1-
Methylpyrrolidine-d8.
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Caption: Workflow for Safe Handling of 1-Methylpyrrolidine-d8.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b150434/docs?utm_src=pdf-body-img#essential-safety-and-operational-guide-for-1-methylpyrrolidine-d8
https://www.benchchem.com/product/b150434/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-1-methylpyrrolidine-d8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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